Cas no 2734773-00-1 (2,2-Dichloro-1-(3-fluoro-5-methoxyphenyl)ethanol)

• Product Name: 2,2-Dichloro-1-(3-fluoro-5-methoxyphenyl)ethanol
• CAS No: 2734773-00-1
• MF: C₉H₉Cl₂FO₂
• MW: 239.07
• CID: 5080384
• Update Time: 2026-03-01

2,2-Dichloro-1-(3-fluoro-5-methoxyphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-Dichloro-1-(3-fluoro-5-methoxyphenyl)ethanol

• Inchi： 1S/C9H9Cl2FO2/c1-14-7-3-5(2-6(12)4-7)8(13)9(10)11/h2-4,8-9,13H,1H3
• InChI Key： FAECEXQTKXJBPK-UHFFFAOYSA-N
• SMILES： C1(F)=CC(C(C(Cl)Cl)O)=CC(OC)=C1

Additional information on 2,2-Dichloro-1-(3-fluoro-5-methoxyphenyl)ethanol

Professional Introduction to 2,2-Dichloro-1-(3-fluoro-5-methoxyphenyl)ethanol (CAS No. 2734773-00-1)

2,2-Dichloro-1-(3-fluoro-5-methoxyphenyl)ethanol, with the chemical formula C₉H₉Cl₂FO₂, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of both chloro and fluoro substituents, along with a methoxy group, makes it a versatile intermediate for synthesizing various bioactive molecules.

The CAS number 2734773-00-1 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature. This numbering system is crucial for researchers to locate and verify the identity of chemical substances accurately. The structure of 2,2-Dichloro-1-(3-fluoro-5-methoxyphenyl)ethanol consists of a benzene ring substituted with a fluoro atom at the 3-position and a methoxy group at the 5-position, connected to an ethanol moiety via a dichloromethyl group. Such structural motifs are often employed in medicinal chemistry due to their ability to modulate biological activity.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. The fluoro-substituted aromatic rings in this compound are particularly noteworthy, as fluorine atoms can significantly influence the pharmacokinetic properties of drugs. For instance, fluorine substitution can enhance metabolic stability, improve binding affinity to biological targets, and alter drug distribution within the body. These properties make 2,2-Dichloro-1-(3-fluoro-5-methoxyphenyl)ethanol a valuable building block for constructing lead compounds in drug discovery.

One of the most promising applications of this compound is in the synthesis of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with disease states. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The chloro and fluoro substituents in 2,2-Dichloro-1-(3-fluoro-5-methoxyphenyl)ethanol provide excellent handles for further functionalization, enabling the construction of potent kinase inhibitors.

Another area where this compound shows promise is in the development of antiviral agents. Viruses rely on host cellular machinery for replication, and targeting viral enzymes or proteins can disrupt their life cycle. The methoxy group in the benzene ring can be used to introduce additional functional groups that enhance binding interactions with viral targets. Recent studies have demonstrated that fluoro-substituted aromatic compounds exhibit enhanced antiviral activity due to their ability to mimic natural substrates or interfere with viral enzyme function. This makes 2,2-Dichloro-1-(3-fluoro-5-methoxyphenyl)ethanol a promising candidate for further exploration in antiviral drug development.

The synthesis of 2,2-Dichloro-1-(3-fluoro-5-methoxyphenyl)ethanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions followed by nucleophilic substitution or cross-coupling reactions to introduce the desired functional groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high selectivity and efficiency in these transformations.

In conclusion, 2,2-Dichloro-1-(3-fluoro-5-methoxyphenyl)ethanol (CAS No. 2734773-00-1) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for fluoro-substituted aromatic compounds, this compound is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.